Cas no 2259315-66-5 (5-bromo-2-(trifluoromethyl)pyrimidine-4,6-d2)

• Product Name: 5-bromo-2-(trifluoromethyl)pyrimidine-4,6-d2
• CAS No: 2259315-66-5
• MF: C₅H₂BrF₃N₂
• MW: 228.994313716888
• CID: 6820770
• PubChem ID: 172405779
• Update Time: 2025-03-01

5-bromo-2-(trifluoromethyl)pyrimidine-4,6-d2 Chemical and Physical Properties

Names and Identifiers

• CS-22066
• 2259315-66-5
• 5-bromo-2-(trifluoromethyl)pyrimidine-4,6-d2

• Inchi： 1S/C5H2BrF3N2/c6-3-1-10-4(11-2-3)5(7,8)9/h1-2H/i1D,2D
• InChI Key： GIFDWXWNFKZVEI-QDNHWIQGSA-N
• SMILES： BrC1C([2H])=NC(C(F)(F)F)=NC=1[2H]

Computed Properties

• Exact Mass: 227.94790Da
• Monoisotopic Mass: 227.94790Da
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 25.8Ų